1-{[4-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-[[4-(trifluoromethoxy)phenyl]methyl]pyrazole-4-carbaldehyde
• InChI: InChI=1S/C12H9F3N2O2/c13-12(14,15)19-11-3-1-9(2-4-11)6-17-7-10(8-18)5-16-17/h1-5,7-8H,6H2
• InChI Key: CUTRCELWYRKHKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=N2)C=O)OC(F)(F)F
• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol

Description

“1-{[4-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-4-carbaldehyde” is a chemical compound with the molecular formula C12H9F3N2O2 and a molecular weight of 270.21. It is a research-use-only product.

Molecular Structure Analysis

The molecular structure of “1-{[4-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-4-carbaldehyde” consists of 12 carbon atoms, 9 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Chemical Reactions Analysis

Pyrazoles, including “1-{[4-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-4-carbaldehyde”, can participate in various chemical reactions. For instance, they can undergo [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and acceptorless dehydrogenative coupling reactions.

Scientific Research Applications

1. Development of Antimicrobial Agents

A study by Bhat et al. (2016) focused on synthesizing a new series of compounds related to 1-{[4-(trifluoromethoxy)phenyl]methyl}-1H-pyrazole-4-carbaldehyde. These compounds exhibited broad-spectrum antimicrobial activities against bacteria and fungi, along with moderate to good antioxidant activities. The antibacterial potential was further validated through molecular docking studies, highlighting their potential as good inhibitors of the E. coli MurB enzyme. This emphasizes the compound's significant role in developing new antimicrobial agents (Bhat et al., 2016).

2. Synthesis and Antimicrobial Activity of Chitosan Derivatives

Hamed et al. (2020) synthesized novel chitosan Schiff bases using heteroaryl pyrazole derivatives, including the 1-phenyl-3-(thiophene-2-yl)-1H-pyrazole-4-carbaldehyde variant. These compounds were characterized and screened for their biological activity against various bacterial and fungal strains. The antimicrobial activity was found to be dependent on the type of Schiff base moiety, presenting a significant contribution to the field of antimicrobial research (Hamed et al., 2020).

Crystallographic and Structural Studies

3. Crystal Structure Analysis

Research by Xu and Shi (2011) involved the synthesis of new pyrazole derivatives, including 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. The crystal structure of this compound was determined using the X-ray diffraction method. The study provides detailed insights into the compound's structural configuration, which can be fundamental for understanding its chemical behavior and interactions (Xu & Shi, 2011).

Antioxidant and Anti-inflammatory Properties

4. Evaluation of Antioxidant and Anti-inflammatory Activity

A study by Sudha et al. (2021) synthesized derivatives of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde and evaluated their antioxidant and anti-inflammatory activities. The synthesized compounds displayed significant activity, especially compounds 4c and 4e, showing potent antioxidant activity. This research offers valuable insights into the potential therapeutic applications of these compounds in managing oxidative stress and inflammation-related conditions (Sudha, Subbaiah, & Mahalakshmi, 2021).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been used in suzuki–miyaura coupling reactions , which suggests that this compound might interact with palladium catalysts and organoboron reagents in such reactions.

Mode of Action

In the context of suzuki–miyaura coupling reactions, the compound might participate in electronically divergent processes with the metal catalyst . Oxidative addition could occur with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

In the context of suzuki–miyaura coupling reactions, the compound could potentially affect the transmetalation process, where formally nucleophilic organic groups are transferred from boron to palladium .

Result of Action

One study suggests that a compound with a similar structure had potent in vitro antipromastigote activity , indicating potential bioactivity of this class of compounds.